Cas no 1008506-18-0 (2-{1-(4-bromophenyl)ethylamino}ethan-1-ol)

• Product Name: 2-{1-(4-bromophenyl)ethylamino}ethan-1-ol
• CAS No: 1008506-18-0
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5156157
• PubChem ID: 43151200
• Update Time: 2026-03-04

2-{1-(4-bromophenyl)ethylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[1-(4-bromophenyl)ethyl]amino]-
• 2-{1-(4-bromophenyl)ethylamino}ethan-1-ol

• Inchi： 1S/C10H14BrNO/c1-8(12-6-7-13)9-2-4-10(11)5-3-9/h2-5,8,12-13H,6-7H2,1H3
• InChI Key： DPUSMFYVIZXNHL-UHFFFAOYSA-N
• SMILES： C(O)CNC(C1=CC=C(Br)C=C1)C

Additional information on 2-{1-(4-bromophenyl)ethylamino}ethan-1-ol

Comprehensive Guide to 2-{1-(4-bromophenyl)ethylamino}ethan-1-ol (CAS No. 1008506-18-0): Properties, Applications, and Market Insights

2-{1-(4-bromophenyl)ethylamino}ethan-1-ol (CAS No. 1008506-18-0) is a specialized organic compound with a unique molecular structure. This compound, often referred to in research circles as a bromophenyl ethanolamine derivative, has garnered attention due to its potential applications in pharmaceuticals and material science. The presence of the 4-bromophenyl group and the ethanolamine moiety makes it a versatile intermediate in synthetic chemistry.

The compound's molecular formula is C₁₀H₁₄BrNO, with a molecular weight of approximately 244.13 g/mol. Its structure features a secondary amine linked to an ethanol group, which contributes to its solubility in polar solvents like water and ethanol. Researchers have noted its stability under standard conditions, making it suitable for various experimental protocols. The bromine atom in the para position of the phenyl ring enhances its reactivity in cross-coupling reactions, a topic of high interest in modern organic synthesis.

In recent years, 2-{1-(4-bromophenyl)ethylamino}ethan-1-ol has been explored for its potential role in drug development. Its structural similarity to bioactive molecules has led to investigations into its use as a pharmacophore in designing new therapeutic agents. For instance, derivatives of this compound have shown promise in targeting G-protein-coupled receptors (GPCRs), a hot topic in pharmaceutical research due to their involvement in numerous physiological processes.

Beyond pharmaceuticals, this compound has applications in material science. Its ability to act as a ligand in coordination chemistry makes it valuable for creating metal-organic frameworks (MOFs). MOFs are a trending research area due to their potential in gas storage, catalysis, and sensing technologies. The 4-bromophenyl group's electronic properties can influence the MOFs' porosity and stability, making it a subject of ongoing studies.

The synthesis of 2-{1-(4-bromophenyl)ethylamino}ethan-1-ol typically involves the reaction of 4-bromoacetophenone with ethanolamine under reductive amination conditions. This process is optimized for high yield and purity, ensuring the compound meets the stringent requirements of research and industrial applications. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity.

From a market perspective, the demand for 2-{1-(4-bromophenyl)ethylamino}ethan-1-ol is driven by its utility in high-value research and development. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to academic and industrial clients. The growing interest in targeted drug delivery and smart materials has further boosted its relevance in the chemical marketplace.

Safety and handling of 2-{1-(4-bromophenyl)ethylamino}ethan-1-ol are straightforward, as it is not classified as hazardous under standard regulations. However, standard laboratory precautions, such as wearing gloves and eye protection, are recommended when handling this compound. Proper storage in a cool, dry place ensures its long-term stability.

In conclusion, 2-{1-(4-bromophenyl)ethylamino}ethan-1-ol (CAS No. 1008506-18-0) is a compound of significant scientific and industrial interest. Its unique structure and versatile applications make it a valuable tool in medicinal chemistry, material science, and beyond. As research continues to uncover new uses for this molecule, its importance in the chemical landscape is expected to grow.